2-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride
Overview
Description
2-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride, also known as PPDA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent and selective inhibitor of the protein kinase C (PKC) family, which plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis.
Scientific Research Applications
2-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer therapy. PKC is overexpressed in many types of cancer, and this compound has been shown to inhibit PKC activity, leading to decreased cancer cell growth and increased apoptosis. This compound has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and schizophrenia. PKC is involved in the regulation of neurotransmitter release, and this compound has been shown to modulate neurotransmitter release in the brain, leading to improved cognitive function.
Mechanism of Action
Target of Action
Related compounds such as nornicotine, a major metabolite of nicotine, are known to activate different neuronal nicotinic acetylcholine receptor (nachr) subtypes .
Mode of Action
For instance, Nornicotine, a structurally similar compound, is known to activate different nAChR subtypes .
Biochemical Pathways
For example, activation of nAChR subtypes can influence numerous downstream effects, including modulation of neurotransmitter release .
Pharmacokinetics
Related compounds such as nornicotine are reported to have a better pharmacokinetic profile and produce less toxicity than nicotine .
Result of Action
Based on the known effects of related compounds, it may be hypothesized that the compound could have significant effects on cellular signaling pathways, potentially influencing neurotransmitter release and other cellular processes .
Advantages and Limitations for Lab Experiments
2-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride has a number of advantages for use in lab experiments. It is a potent and selective inhibitor of PKC, making it a valuable tool for studying the role of PKC in various cellular processes. This compound is also relatively easy to synthesize, and can be produced in high yields. However, there are also limitations to the use of this compound in lab experiments. It is important to note that this compound is a potent inhibitor of PKC, and may have off-target effects on other cellular processes. Additionally, this compound may have limited solubility in certain experimental conditions, which can impact its effectiveness.
Future Directions
There are many future directions for research on 2-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride. One area of research is the development of this compound analogs that have improved selectivity and potency for PKC inhibition. Another area of research is the use of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further studies are needed to determine the safety and efficacy of this compound in human clinical trials. Overall, this compound has great potential as a valuable tool for scientific research and as a potential cancer therapy.
Synthesis Methods
2-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride can be synthesized using a multi-step process that involves the reaction of 2-bromo-3-pyridinylamine with pyrrolidine in the presence of a palladium catalyst. The resulting intermediate is then reacted with hydrochloric acid to yield this compound dihydrochloride. This method has been optimized to produce high yields of pure this compound dihydrochloride, making it a valuable tool for scientific research.
Properties
IUPAC Name |
2-pyrrolidin-1-ylpyridin-3-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3.2ClH/c10-8-4-3-5-11-9(8)12-6-1-2-7-12;;/h3-5H,1-2,6-7,10H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIMWYBVACIVEQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=C(C=CC=N2)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1955506-19-0 |
Source
|
| Record name | 2-(pyrrolidin-1-yl)pyridin-3-amine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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